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Introduction

Psoriasis is a chronic, immune-mediated inflammatory skin disease characterized by
keratinocyte hyperproliferation, aberrant differentiation, and infiltration of immune cells.
Calcitriol, the hormonally active form of vitamin D3, has emerged as a key therapeutic agent in
the management of psoriasis. Its efficacy stems from its ability to modulate fundamental
pathological processes of the disease. Calcitriol and its analogues exert their effects by binding
to the nuclear vitamin D receptor (VDR), which is expressed in various skin cells, including
keratinocytes and immune cells.[1][2] This interaction triggers a cascade of genomic and non-
genomic events that collectively contribute to the restoration of skin homeostasis.

These application notes provide a comprehensive overview of the use of calcitriol in

established psoriasis research models. Detailed protocols for both in vitro and in vivo
experimental setups are provided to facilitate the investigation of novel anti-psoriatic

compounds and to further elucidate the intricate mechanisms of action of calcitriol.

Mechanism of Action of Calcitriol in Psoriasis
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Calcitriol's therapeutic effects in psoriasis are multifaceted, primarily revolving around its anti-
proliferative, pro-differentiative, and immunomodulatory properties.[1][3]

« Inhibition of Keratinocyte Proliferation: Calcitriol inhibits the excessive proliferation of
keratinocytes, a hallmark of psoriasis, by arresting the cell cycle.[4]

« Induction of Keratinocyte Differentiation: It promotes the terminal differentiation of
keratinocytes, helping to normalize the structure of the epidermis which is disrupted in
psoriatic lesions.[1][5]

e Immunomodulation: Calcitriol modulates the cutaneous immune system by:

o Inhibiting the production of pro-inflammatory cytokines, particularly those in the IL-23/Th17
axis, such as IL-17A and IL-23.[6][7]

o Suppressing the activation and proliferation of T cells.[8]

o Promoting a shift from a pro-inflammatory Th1/Th17 response to a more regulated Th2
and regulatory T cell profile.

Signaling Pathway of Calcitriol in Keratinocytes and
Immune Cells

Calcitriol binds to the VDR, which then forms a heterodimer with the retinoid X receptor (RXR).
This complex translocates to the nucleus and binds to vitamin D response elements (VDRES)
on the DNA, thereby regulating the transcription of target genes involved in cell proliferation,
differentiation, and immune responses.
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Calcitriol signaling pathway in skin cells.

In Vitro Psoriasis Research Models
Keratinocyte Monolayer Cultures (e.g., HaCaT cells)

The immortalized human keratinocyte cell line, HaCaT, is a valuable tool for studying the direct
effects of compounds on keratinocyte proliferation and signaling pathways implicated in
psoriasis.[4][9]

Quantitative Data:
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Parameter Treatment Concentration Result Reference

Dose-dependent
Calcipotriol 10nM -1 uM inhibition of [4]

proliferation

Cell Proliferation
(HaCaT)

STAT1/STAT3
MRNA
Expression
(HaCaT)

Calcipotriol 1uM Downregulation [4]

Phosphorylated
STAT1/STAT3 Calcipotriol 1uM Decreased levels  [4]
(HaCaT)

Reconstructed Human Epidermis (RHE) Models

RHE models provide a three-dimensional tissue architecture that more closely mimics the in
vivo epidermis, making them suitable for studying epidermal differentiation and the effects of
topical formulations.[10][11] A psoriasis-like phenotype can be induced by treating the RHE
with a cocktail of pro-inflammatory cytokines.[10][12]

Quantitative Data:

Parameter Treatment Model Result Reference
IL-8, RANTES, Calcitriol (10—° IL-22-stimulated Significant [13]
S100A7 mRNA M) RHE downregulation

Keratinocyte ]
Increased Ki-67

Proliferation (Ki- Cytokine Cocktail RHE ] [10]
expression
67)
Psoriasis-
associated IL-17, IL-22, .
RHE Upregulation [10]
markers (K16, TNF-a
hBD-2)
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BENCHE

In Vivo Psoriasis Research Models
Imiquimod (IMQ)-Induced Psoriasis-like Mouse Model

The topical application of imiquimod, a Toll-like receptor 7/8 agonist, on mouse skin induces a
robust inflammatory response that closely resembles human plaque psoriasis, including
epidermal hyperplasia, immune cell infiltration, and dependence on the IL-23/IL-17 axis.[3][6]
[12] This model is widely used for the preclinical evaluation of anti-psoriatic therapies.[14][15]
[16]

Quantitative Data:

Parameter Treatment Model Result Reference
Epidermal o IMQ-induced Significant
) Calcipotriol ) [17]
Thickness mouse model reduction
IL-17A, IL-22 _ o
o IMQ-induced Efficient
MRNA Calcipotriol ) [17]
i mouse model suppression
Expression
IL-10 mRNA o IMQ-induced )
) Calcipotriol Induction [17]
Expression mouse model
PASI Score o
o o Significant
(Erythema, Calcitriol Human Clinical )
) ) ) improvement vs. [18]
Scaling, Ointment Trial _
) vehicle
Thickness)
) Calcitriol o 47% clearance
Lesion ] Human Clinical
Ointment (15 ) (vs. 13% for [18]
Clearance Trial (6 weeks) ]
Ho/g) vehicle)
o 96.5%
o Human Clinical
Calcitriol ] responded (vs.
Responder Rate ) Trial (2.4 [19]
Ointment 15.5% for
months) )
vehicle)
Experimental Protocols
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Protocol 1: Keratinocyte Proliferation Assay (MTT
Assay)

This protocol describes the use of the MTT assay to assess the effect of calcitriol on the

proliferation of HaCaT keratinocytes.

Materials:

HaCaT keratinocytes

Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

Calcitriol

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

Procedure:

Seed HaCaT cells in a 96-well plate at a density of 5 x 102 cells/well and incubate for 24
hours.

Treat the cells with various concentrations of calcitriol (e.g., 10=° M to 10-® M) and a vehicle
control.

Incubate for 48-72 hours.
Add 10 pL of MTT solution to each well and incubate for 4 hours at 37°C.

Remove the medium and add 100 pL of DMSO to each well to dissolve the formazan
crystals.

Measure the absorbance at 570 nm using a microplate reader.
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Workflow for MTT-based keratinocyte proliferation assay.
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Protocol 2: Imiquimod-Induced Psoriasis Mouse Model

This protocol outlines the induction of psoriasis-like skin inflammation in mice and subsequent
treatment with calcitriol.

Materials:

BALB/c or C57BL/6 mice (8-10 weeks old)

Imiquimod cream (5%)

Calcitriol ointment or solution

Vehicle control

Calipers

Procedure:

Acclimatize mice for at least one week.

o Two days before induction, shave a defined area on the dorsal back of the mice.

e On day 0, begin daily topical application of 62.5 mg of imiquimod cream to the shaved back
and one ear for 5-6 consecutive days.

 Divide mice into treatment groups: vehicle control, calcitriol-treated, and positive control
(e.g., a topical corticosteroid).

e Begin topical treatment with calcitriol or vehicle 2-4 hours before imiquimod application,
starting from day 1 or 2.

» Daily, monitor and score the severity of erythema, scaling, and skin thickness using a
modified PASI scoring system (0-4 for each parameter). Measure ear thickness with calipers.

e At the end of the experiment, collect skin tissue for histology, immunohistochemistry, and
cytokine analysis.
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Experimental workflow for the imiquimod-induced psoriasis model.

Protocol 3: Cytokine Expression Analysis by qRT-PCR
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This protocol details the measurement of cytokine mRNA levels in skin tissue from the
imiquimod-induced psoriasis model.

Materials:

o Skin tissue samples

* RNA extraction kit

o CcDNA synthesis kit

e gPCR master mix

o Gene-specific primers (see table below)
e PCR instrument

Procedure:

Homogenize skin tissue and extract total RNA using a suitable kit.

Synthesize cDNA from the extracted RNA.

Perform qPCR using gene-specific primers for target cytokines (e.g., IL-17A, IL-23A) and a
housekeeping gene (e.g., GAPDH) for normalization.

Analyze the data using the AACt method to determine the relative gene expression.

Mouse Primer Sequences for gRT-PCR:
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Forward Primer Reverse Primer
Gene Reference
(5!_3l) (5!_3l)
117 CCCCATTCGCAATG CTCCAGAAGGCCCT 6]
a
AAGACC CAGACT
123 TGGAGCAACTTCAC GGCAGCTATGGCCA ]
a
ACCTCC AAAGG
GCATCTTCTTGTGC TACGGCCAAATCCG
Gapdh [6]
AGTGCC TTCACA

Human Primer/Assay IDs for qRT-PCR:

Gene Assay ID (TaqMan) Reference

IL17A Hs00174383_m1 [18]

IL23A Hs00372324_m1 [18]

VDR Hs01045840_m1 Commercial Supplier
GAPDH Hs99999905 m1 [18]

Protocol 4: Immunohistochemistry (IHC) for Proliferation
and Infiltration Markers

This protocol is for the detection of Ki-67 (proliferation marker) and CD3 (T-cell marker) in
formalin-fixed, paraffin-embedded (FFPE) psoriatic skin sections.

Materials:

FFPE skin sections (5 um)

Antigen retrieval solution (e.g., citrate buffer, pH 6.0)

Primary antibodies (e.g., anti-Ki-67, anti-CD3)

HRP-conjugated secondary antibody
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o DAB substrate kit

¢ Hematoxylin counterstain

Procedure:

» Deparaffinize and rehydrate the skin sections.
» Perform heat-induced antigen retrieval.

¢ Block endogenous peroxidase activity.

 Incubate with primary antibodies (e.g., anti-Ki-67 at 1:100-1:400 dilution) for 1 hour at room
temperature or overnight at 4°C.[20]

 Incubate with HRP-conjugated secondary antibody.
o Develop the signal with DAB substrate.

o Counterstain with hematoxylin.

e Dehydrate, clear, and mount the sections.

e Analyze under a microscope to quantify the number of positive cells in the epidermis and
dermis.

Conclusion

Calcitriol remains a cornerstone in psoriasis research, offering a well-characterized mechanism
of action that addresses key pathological features of the disease. The in vitro and in vivo
models described in these application notes provide robust platforms for investigating the
efficacy and mechanisms of calcitriol and novel anti-psoriatic compounds. The detailed
protocols herein are intended to serve as a valuable resource for researchers in their efforts to
advance the understanding and treatment of psoriasis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.genomeme.ca/docs/datasheets/Ki-67%20IHC067%20CE%20Mouse.pdf
https://www.benchchem.com/product/b15684760?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15684760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

1. Application of imiquimod-induced murine psoriasis model in evaluating interleukin-17A
antagonist - PMC [pmc.ncbi.nlm.nih.gov]

2. JCI - Clinically resolved psoriatic lesions contain psoriasis-specific IL-17—producing a3 T
cell clones [jci.org]

3. frontierspartnerships.org [frontierspartnerships.org]

4. Calcipotriol inhibits proliferation of human keratinocytes by downregulating STAT1 and
STAT3 signaling - PubMed [pubmed.ncbi.nim.nih.gov]

5. Topical treatment of psoriatic plaques with 1,25-dihydroxyvitamin D3: a cell biological
study - PubMed [pubmed.ncbi.nim.nih.gov]

6. bmrat.biomedpress.org [bmrat.biomedpress.org]
7. genevadermatology.ch [genevadermatology.ch]

8. Effect of calcitriol on the production of T-cell-derived cytokines in psoriasis - PubMed
[pubmed.ncbi.nim.nih.gov]

9. HaCaT cell line as a model system for vitamin D3 metabolism in human skin - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. In vitro psoriasis models with focus on reconstructed skin models as promising tools in
psoriasis research - PMC [pmc.ncbi.nim.nih.gov]

11. "Psoriasis like" Reconstructed Human Epidermis - Sterlab-Store [sterlab-store.com]
12. Models in the Research Process of Psoriasis - PMC [pmc.ncbi.nim.nih.gov]

13. Immunomodulatory mechanisms of action of calcitriol in psoriasis - PubMed
[pubmed.ncbi.nim.nih.gov]

14. Protocol for Flow Cytometric Detection of Immune Cell Infiltration in the Epidermis and
Dermis of a Psoriasis Mouse Model - PMC [pmc.ncbi.nim.nih.gov]

15. researchgate.net [researchgate.net]
16. benchchem.com [benchchem.com]

17. Calcipotriol and betamethasone dipropionate exhibit different immunomodulatory effects
on imiquimod-induced murine psoriasiform dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]

18. researchgate.net [researchgate.net]
19. trial.medpath.com [trial. medpath.com]

20. genomeme.ca [genomeme.ca]

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7844923/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7844923/
https://www.jci.org/articles/view/93396
https://www.jci.org/articles/view/93396
https://www.frontierspartnerships.org/journals/neuroengineering/articles/10.18388/abp.2020_6426/pdf
https://pubmed.ncbi.nlm.nih.gov/28130440/
https://pubmed.ncbi.nlm.nih.gov/28130440/
https://pubmed.ncbi.nlm.nih.gov/8101716/
https://pubmed.ncbi.nlm.nih.gov/8101716/
https://bmrat.biomedpress.org/index.php/BMRAT/article/view/885
https://genevadermatology.ch/understanding-psoriasis-how-vitamin-d-analogues-reduce-imiquimod-induced-psoriasis-like-lesions/
https://pubmed.ncbi.nlm.nih.gov/9155954/
https://pubmed.ncbi.nlm.nih.gov/9155954/
https://pubmed.ncbi.nlm.nih.gov/8980292/
https://pubmed.ncbi.nlm.nih.gov/8980292/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5478008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5478008/
https://www.sterlab-store.com/Products/reconstructed-tissues/psoriasis-like/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5751117/
https://pubmed.ncbi.nlm.nih.gov/24700927/
https://pubmed.ncbi.nlm.nih.gov/24700927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7757015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7757015/
https://www.researchgate.net/publication/345014433_Protocol_for_Flow_Cytometric_Detection_of_Immune_Cell_Infiltration_in_the_Epidermis_and_Dermis_of_a_Psoriasis_Mouse_Model
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Efficacy_of_Falecalcitriol_in_a_Mouse_Model_of_Psoriasis.pdf
https://pubmed.ncbi.nlm.nih.gov/31762070/
https://pubmed.ncbi.nlm.nih.gov/31762070/
https://www.researchgate.net/publication/357019713_An_Analysis_of_IL-10_IL-17A_IL-17RA_IL-23A_and_IL-23R_Expression_and_Their_Correlation_with_Clinical_Course_in_Patients_with_Psoriasis
https://trial.medpath.com/clinical-trial/eb579bed43cc71fc/nct02078297-role-il-17a-difficult-psoriasis
https://www.genomeme.ca/docs/datasheets/Ki-67%20IHC067%20CE%20Mouse.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15684760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o To cite this document: BenchChem. [Application Notes and Protocols: Calcitriol in Psoriasis
Research Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15684760/docs#application-notes-and-protocols-
calcitriol-in-psoriasis-research-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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